![molecular formula C56H53N3 B1290699 4,4'-Bis[di(3,5-xylyl)amino]-4''-phenyltriphenylamine CAS No. 249609-49-2](/img/structure/B1290699.png)
4,4'-Bis[di(3,5-xylyl)amino]-4''-phenyltriphenylamine
Overview
Description
4,4'-Bis[di(3,5-xylyl)amino]-4''-phenyltriphenylamine is a versatile organic compound with a variety of applications in scientific research. It is a derivative of triphenylamine and is composed of two benzene rings connected to a central nitrogen atom. This compound has been used in a variety of research applications, including as a chromophore, a fluorescent probe, and a fluorescent dye. It is also used in the synthesis of other organic compounds.
Scientific Research Applications
Organic Light-Emitting Diode (OLED) Materials
This compound is utilized as a hole transport material (HTM) in OLED devices . Its molecular structure allows for efficient transport of holes, which are essential for the emission of light in OLEDs. The high purity (>98.0% HPLC) and stability of this compound make it suitable for use in high-performance OLED displays and lighting systems.
Electroluminescence Device Material
Due to its excellent electronic properties, this compound is also applied in electroluminescent devices . It contributes to the creation of devices that emit light in response to an electric current, which is crucial for the development of new display and lighting technologies.
Electronic Materials Research
Researchers use this compound to explore new electronic materials . Its unique chemical structure can lead to the discovery of materials with improved conductivity, flexibility, and durability for use in various electronic applications.
Photovoltaic Applications
The compound’s ability to transport holes efficiently makes it a candidate for use in organic photovoltaic cells (OPVs) . It could play a role in enhancing the power conversion efficiency of OPVs, which convert light into electricity.
properties
IUPAC Name |
4-N,4-N-bis(3,5-dimethylphenyl)-1-N-[4-(N-(3,5-dimethylphenyl)-3,5-dimethylanilino)phenyl]-1-N-(4-phenylphenyl)benzene-1,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C56H53N3/c1-38-26-39(2)31-53(30-38)58(54-32-40(3)27-41(4)33-54)51-22-18-49(19-23-51)57(48-16-14-47(15-17-48)46-12-10-9-11-13-46)50-20-24-52(25-21-50)59(55-34-42(5)28-43(6)35-55)56-36-44(7)29-45(8)37-56/h9-37H,1-8H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPHQVAAGYDLYOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N(C2=CC=C(C=C2)N(C3=CC=C(C=C3)C4=CC=CC=C4)C5=CC=C(C=C5)N(C6=CC(=CC(=C6)C)C)C7=CC(=CC(=C7)C)C)C8=CC(=CC(=C8)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C56H53N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00629235 |
Source
|
| Record name | N~1~-([1,1'-Biphenyl]-4-yl)-N~1~-{4-[bis(3,5-dimethylphenyl)amino]phenyl}-N~4~,N~4~-bis(3,5-dimethylphenyl)benzene-1,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00629235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
768.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4'-Bis[di(3,5-xylyl)amino]-4''-phenyltriphenylamine | |
CAS RN |
249609-49-2 |
Source
|
| Record name | N~1~-([1,1'-Biphenyl]-4-yl)-N~1~-{4-[bis(3,5-dimethylphenyl)amino]phenyl}-N~4~,N~4~-bis(3,5-dimethylphenyl)benzene-1,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00629235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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